N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(2-ethylphenyl)benzamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(2-ethylphenyl)benzamide
• InChI: InChI=1S/C19H19NO3S/c1-2-15-8-6-7-11-18(15)20(17-12-13-24(22,23)14-17)19(21)16-9-4-3-5-10-16/h3-13,17H,2,14H2,1H3
• InChI Key: PVGZVPKQAKZLFN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N(C2CS(=O)(=O)C=C2)C(=O)C3=CC=CC=C3
• Molecular Formula: C19H19NO3S
• Molecular Weight: 341.4 g/mol

Description

N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(2-ethylphenyl)benzamide, also known as DTTB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(2-ethylphenyl)benzamide is not fully understood, but it is believed to involve the transport of electrons through the molecule's conjugated system. N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(2-ethylphenyl)benzamide has a highly planar structure, which allows for efficient electron transfer.
Biochemical and Physiological Effects
N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(2-ethylphenyl)benzamide has not been extensively studied for its biochemical and physiological effects, but it has been found to exhibit low toxicity in vitro. However, further studies are needed to determine its potential toxicity in vivo.

Advantages and Limitations for Lab Experiments

N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(2-ethylphenyl)benzamide has several advantages for use in lab experiments, including its high purity and stability. However, its low solubility in common solvents can make it difficult to handle in certain experiments.

Future Directions

There are several potential future directions for research on N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(2-ethylphenyl)benzamide, including:
1. Further studies on its electronic properties and potential applications in organic electronics.
2. Investigation of its potential as a photosensitizer for use in photodynamic therapy.
3. Development of new synthesis methods to improve its solubility and yield.
4. Exploration of its potential as a building block for the synthesis of other organic compounds.
5. Investigation of its potential as a catalyst for various chemical reactions.
Conclusion
In conclusion, N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(2-ethylphenyl)benzamide is a promising compound that has gained significant attention in scientific research due to its potential applications in various fields. Its excellent electron-transporting properties make it a promising candidate for use in organic electronic devices, and further studies are needed to explore its potential in other areas.

Synthesis Methods

N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(2-ethylphenyl)benzamide can be synthesized through a multi-step process that involves the reaction of 2-ethylphenol with 2-chlorobenzoyl chloride to produce N-(2-ethylphenyl)benzamide. This intermediate is then reacted with thionyl chloride and 1,3-dithiane-2,4-dioxide to produce N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(2-ethylphenyl)benzamide.

Scientific Research Applications

N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(2-ethylphenyl)benzamide has been studied for its potential applications in various fields, including organic electronics, optoelectronics, and photovoltaics. It has been found to exhibit excellent electron-transporting properties, making it a promising candidate for use in organic electronic devices such as organic field-effect transistors and organic light-emitting diodes.